2-Isopropyl-1H-imidazole-1-propiononitrile

• IUPAC Name: 3-(2-propan-2-ylimidazol-1-yl)propanenitrile
• InChI: InChI=1S/C9H13N3/c1-8(2)9-11-5-7-12(9)6-3-4-10/h5,7-8H,3,6H2,1-2H3
• InChI Key: SIALAAQDYFPPFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCC#N
• Molecular Formula: C9H13N3
• DSSTOX Substance ID: DTXSID30983655
• Molecular Weight: 163.22 g/mol
• CAS No.: 65109-28-6

Description

2-Isopropyl-1H-imidazole-1-propiononitrile (CAS: 72221-03-5; EC: 276-489-1) is an imidazole derivative featuring an isopropyl group at the 2-position and a propiononitrile moiety at the 1-position of the heterocyclic ring. Its molecular formula is C₉H₁₃N₃, with a molecular weight of 163.22 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Isopropyl-1H-imidazole-1-propiononitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of isopropylamine with a suitable nitrile precursor in the presence of a catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods: On an industrial scale, the production of 2-Isopropyl-1H-imidazole-1-propiononitrile may involve continuous flow processes to ensure consistent quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Industrial methods also focus on minimizing by-products and ensuring the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Isopropyl-1H-imidazole-1-propiononitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The imidazole ring can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Halogenating agents and nucleophiles are commonly employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole N-oxides, while reduction can produce primary amines.

Scientific Research Applications

2-Isopropyl-1H-imidazole-1-propiononitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 2-Isopropyl-1H-imidazole-1-propiononitrile involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing enzymatic activity and catalytic processes. Additionally, the nitrile group can participate in hydrogen bonding and other non-covalent interactions, affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural Differences

The compound’s closest analogs include other 1H-imidazole derivatives with variations in substituent groups. Key comparisons are summarized below:

Compound Name	CAS Number	EC Number	Molecular Formula	Substituents	Molecular Weight (g/mol)
2-Isopropyl-1H-imidazole-1-propiononitrile	72221-03-5	276-489-1	C₉H₁₃N₃	2-isopropyl, 1-propiononitrile	163.22
2-Ethyl-4-methyl-1H-imidazole-1-propiononitrile	23996-25-0	245-975-5	C₉H₁₃N₃	2-ethyl, 4-methyl, 1-propiononitrile	163.22
2-Isopropyl-1H-imidazole	65109-28-6	265-448-3	C₆H₁₀N₂	2-isopropyl	110.16

Key Observations :

Substituent Bulk and Polarity: The isopropyl group in 2-isopropyl-1H-imidazole-1-propiononitrile introduces steric hindrance compared to the smaller ethyl and methyl groups in 2-ethyl-4-methyl-1H-imidazole-1-propiononitrile. This may reduce solubility in polar solvents but enhance thermal stability .

Electronic Effects :

• The nitrile group (-C≡N) is electron-withdrawing, which could deactivate the imidazole ring toward electrophilic aromatic substitution. This contrasts with alkyl-substituted imidazoles (e.g., 2-isopropyl-1H-imidazole), where alkyl groups donate electron density, activating the ring .

Biological Activity

2-Isopropyl-1H-imidazole-1-propiononitrile (CAS No. 65109-28-6) is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

Chemical Structure and Properties

2-Isopropyl-1H-imidazole-1-propiononitrile is characterized by its imidazole ring, which is known for conferring various biological activities. The presence of the isopropyl group enhances lipophilicity, potentially influencing its interaction with biological membranes.

Property	Value
Molecular Formula	C₉H₁₂N₄
Molecular Weight	180.22 g/mol
CAS Number	65109-28-6

Antimicrobial Activity

Research indicates that 2-Isopropyl-1H-imidazole-1-propiononitrile exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory activity. In cell-based assays, it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may modulate inflammatory pathways, potentially through the inhibition of NF-kB signaling.

The biological effects of 2-Isopropyl-1H-imidazole-1-propiononitrile can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory processes, such as phospholipase A2 (PLA2), which is crucial for the release of arachidonic acid and subsequent eicosanoid synthesis.
• Receptor Interaction : It may interact with specific receptors on immune cells, modulating their activity and reducing inflammatory responses.
• Membrane Disruption : The lipophilic nature allows it to integrate into microbial membranes, disrupting their integrity and function.

Study 1: Antimicrobial Efficacy

In a comparative study, 2-Isopropyl-1H-imidazole-1-propiononitrile was tested against standard antibiotics. The results showed that it had comparable or superior efficacy against resistant strains of bacteria, indicating its potential as an alternative antimicrobial agent.

Study 2: Anti-inflammatory Mechanisms

A recent study investigated the anti-inflammatory properties of this compound in a murine model of acute inflammation. Mice treated with varying doses exhibited reduced paw edema and lower levels of inflammatory markers compared to controls, supporting its therapeutic potential in inflammatory diseases.